[4-(Thiophen-3-yl)pyrrolidin-3-yl]methanol

• Molecular Formula: C9H13NOS
• Molecular Weight: 183.27 g/mol
• IUPAC Name: (4-thiophen-3-ylpyrrolidin-3-yl)methanol
• InChI: InChI=1S/C9H13NOS/c11-5-8-3-10-4-9(8)7-1-2-12-6-7/h1-2,6,8-11H,3-5H2
• InChI Key: SWXORFHOLPJLTG-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1)C2=CSC=C2)CO

Description

[4-(Thiophen-3-yl)pyrrolidin-3-yl]methanol is a useful research compound. Its molecular formula is C9H13NOS and its molecular weight is 183.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3.5 g (15.7 mmol) of 1-allyl-3-(SR)-hydroxymethyl-4-(RS)-(3-thienyl)pyrrolidine and 400 mg (0.43 mmol) of Wilkinson's catalyst [Rh(PPh3)3Cl] in 200 mL of an 85% solution of CH3CN and water was heated to 90° C. and stirred for 3 h. The reaction mixture was cooled to rt and concentrated to give the title compound which was used without further purification.

Synthesis routes and methods II

Procedure details

To a solution of 6.1 g (24.5 mmol) of 1-allyl-3-(SR)-carbomethoxy-4-(RS)-(3-thienyl)pyrrolidine in 50 mL of TMF at 0° C. was added 49 mL (49 mmol) of a 1 M solution of lithium aluminum hydride in THF and the reaction was stirred at rt for 12 h. To the reaction mixture was then added 5 mL of water and 5 mL of 2N NaOH. The reaction mixture was extracted with ethyl acetate and the combined organic fractions were washed with sat'd NaCl solution, dried over Na2SO4, filtered and the filtrate was concentrated to give the title compound which was used without further purification. Mass spectrum (ESI) m/e=274 (M+1).